Pentadecanoic Acid Pentadecanoic Acid Pentadecanoic acid is a straight-chain saturated fatty acid containing fifteen-carbon atoms. It has a role as a plant metabolite, a food component, a Daphnia magna metabolite, a human blood serum metabolite and an algal metabolite. It is a long-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a pentadecanoate.
Pentadecylic acid, also known as C15 or pentadecylate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Pentadecylic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pentadecylic acid has been found in human adipose tissue tissue, and has also been detected in most biofluids, including saliva, blood, feces, and urine. Within the cell, pentadecylic acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Pentadecylic acid is also a parent compound for other transformation products, including but not limited to, (3S, 4S)-3-hydroxytetradecane-1, 3, 4-tricarboxylic acid, 2-hydroxypentadecanoic acid, and cholesteryl pentadecanoate.
Pentadecylic Acid is a saturated fatty acid with a 15-carbon backbone. Pentadecylic acid is not normally synthesized by animals, but is found in trace amounts in dairy products.
Brand Name: Vulcanchem
CAS No.: 1002-84-2
VCID: VC0115217
InChI: InChI=1S/C15H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17/h2-14H2,1H3,(H,16,17)
SMILES: CCCCCCCCCCCCCCC(=O)O
Molecular Formula: C15H30O2
Molecular Weight: 242.4 g/mol

Pentadecanoic Acid

CAS No.: 1002-84-2

Reference Standards

VCID: VC0115217

Molecular Formula: C15H30O2

Molecular Weight: 242.4 g/mol

Pentadecanoic Acid - 1002-84-2

CAS No. 1002-84-2
Product Name Pentadecanoic Acid
Molecular Formula C15H30O2
Molecular Weight 242.4 g/mol
IUPAC Name pentadecanoic acid
Standard InChI InChI=1S/C15H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17/h2-14H2,1H3,(H,16,17)
Standard InChIKey WQEPLUUGTLDZJY-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCC(=O)O
Canonical SMILES CCCCCCCCCCCCCCC(=O)O
Appearance Unit:1 gramPurity:99%Physical solid
Boiling Point 339.1 °C
Melting Point 52.3 °C
52.3°C
Physical Description OtherSolid
Solid
Description Pentadecanoic acid is a straight-chain saturated fatty acid containing fifteen-carbon atoms. It has a role as a plant metabolite, a food component, a Daphnia magna metabolite, a human blood serum metabolite and an algal metabolite. It is a long-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a pentadecanoate.
Pentadecylic acid, also known as C15 or pentadecylate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Pentadecylic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pentadecylic acid has been found in human adipose tissue tissue, and has also been detected in most biofluids, including saliva, blood, feces, and urine. Within the cell, pentadecylic acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Pentadecylic acid is also a parent compound for other transformation products, including but not limited to, (3S, 4S)-3-hydroxytetradecane-1, 3, 4-tricarboxylic acid, 2-hydroxypentadecanoic acid, and cholesteryl pentadecanoate.
Pentadecylic Acid is a saturated fatty acid with a 15-carbon backbone. Pentadecylic acid is not normally synthesized by animals, but is found in trace amounts in dairy products.
Synonyms Pentadecylic Acid; n-Pentadecanoic Acid; 14FA; NSC 28486;
Vapor Pressure 4.35e-07 mmHg
Reference 1. C. Skeaff et al. “Dietary-Induced Changes in Fatty Acid Composition of Human Plasma, Platelet, and Erythrocyte Lipids Follow a Similar Time Course” The Journal of Nutrition, vol. 136 pp. 565-569, 20062. A. Smedman et al. “Pentadecanoic acid in serum as a marker for intake of milk fat: relations between intake of milk fat and metabolic risk factors” American Journal of Clinical Nutrition, vol. 69 pp. 22-29, 1999
PubChem Compound 13849
Last Modified Nov 11 2021
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